methyl 3-amino-4-methyl-5-(trifluoromethyl)benzoate
Overview
Description
Methyl 3-amino-4-methyl-5-(trifluoromethyl)benzoate, also known as MAMT, is an organic compound that has been studied for its potential applications in a variety of scientific fields. It has been used in the synthesis of other compounds and in the study of biological processes. It has been found to have a variety of biochemical and physiological effects, and has been studied for its potential use in lab experiments and drug development.
Mechanism of Action
The mechanism of action of methyl 3-amino-4-methyl-5-(trifluoromethyl)benzoate is not yet fully understood. However, it is believed that the compound binds to certain proteins and enzymes in the body, which then leads to the desired biochemical and physiological effects.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2), and it has been found to have anti-inflammatory, analgesic, and antipyretic effects. It has also been found to have a variety of effects on the central nervous system, including sedative and anticonvulsant effects.
Advantages and Limitations for Lab Experiments
Methyl 3-amino-4-methyl-5-(trifluoromethyl)benzoate has a number of advantages for use in lab experiments. It is relatively easy to synthesize, and it is relatively stable in a variety of conditions. Its biochemical and physiological effects can be easily studied, and it is relatively nontoxic. However, it is not yet fully understood, and it may have some limitations for use in certain experiments.
Future Directions
There are a number of potential future directions for methyl 3-amino-4-methyl-5-(trifluoromethyl)benzoate. It may be possible to develop new methods for synthesizing the compound, and new methods for studying its biochemical and physiological effects. It may also be possible to develop new uses for the compound, such as in drug development or in the study of biological processes. Additionally, it may be possible to develop new methods for using the compound in lab experiments, such as in the synthesis of other compounds or in the study of enzyme inhibition.
Synthesis Methods
Methyl 3-amino-4-methyl-5-(trifluoromethyl)benzoate is synthesized by the reaction of 3-amino-4-methylbenzoic acid with trifluoromethyl triflate. The reaction is carried out in the presence of anhydrous sodium acetate, and the desired product is obtained in good yields. The reaction is typically carried out in an inert atmosphere, such as nitrogen or argon, to prevent oxidation.
Scientific Research Applications
Methyl 3-amino-4-methyl-5-(trifluoromethyl)benzoate has been studied for its potential applications in a variety of scientific fields. It has been used as a reagent in the synthesis of other compounds, such as 1,3-dihydro-2H-benzo[b]thiophen-2-one, and has been studied for its potential use in drug development. It has also been studied for its potential use in the study of biological processes, such as enzyme inhibition and protein folding.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 3-amino-4-methyl-5-(trifluoromethyl)benzoate involves the introduction of an amino group, a methyl group, and a trifluoromethyl group onto a benzoate ring.", "Starting Materials": [ "Methyl benzoate", "3-nitro-4-methyl-5-(trifluoromethyl)benzoic acid", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Methanol", "Ethanol", "Diethyl ether", "Water" ], "Reaction": [ "Reduction of 3-nitro-4-methyl-5-(trifluoromethyl)benzoic acid with sodium borohydride in methanol to yield 3-amino-4-methyl-5-(trifluoromethyl)benzoic acid", "Esterification of 3-amino-4-methyl-5-(trifluoromethyl)benzoic acid with methanol and hydrochloric acid to yield methyl 3-amino-4-methyl-5-(trifluoromethyl)benzoate", "Methylation of methyl 3-amino-4-methyl-5-(trifluoromethyl)benzoate with sodium hydroxide and methyl iodide in ethanol to yield methyl 3-amino-4-methyl-5-(trifluoromethyl)-2-iodobenzoate", "Reduction of methyl 3-amino-4-methyl-5-(trifluoromethyl)-2-iodobenzoate with sodium borohydride in ethanol to yield methyl 3-amino-4-methyl-5-(trifluoromethyl)benzoate" ] } | |
| 2091083-08-6 | |
Molecular Formula |
C10H10F3NO2 |
Molecular Weight |
233.2 |
Purity |
95 |
Origin of Product |
United States |
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